![molecular formula C30H36O10 B590594 Javanicin N CAS No. 132930-62-2](/img/structure/B590594.png)
Javanicin N
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Overview
Description
Javanicin N is a natural product found in Picrasma javanica with data available.
Scientific Research Applications
Antifungal and Anti-Proliferative Activities
Javanicin has shown promise as a therapeutic agent due to its antifungal properties against human pathogenic fungi and cytotoxic activities towards human breast cancer cell lines. This dual activity makes it a potential candidate for medical applications in combating drug-resistant microorganisms and certain cancers (Orrapin et al., 2019).
Antibacterial Properties
Produced by the endophytic fungus Chloridium sp., javanicin exhibits strong antibacterial activity against Pseudomonas spp., pathogens to both humans and plants. The structural elucidation of javanicin provides insights into its potential role in symbiosis and antibacterial applications (Kharwar et al., 2009).
Quassinoid Compound
Javanicin N, a quassinoid compound isolated from Picrasma javanica, adds to the diversity of bioactive compounds derived from this plant. These compounds are essential for advancing the understanding of natural product chemistry and potential pharmacological applications (Koike et al., 1991).
Antimycobacterial and Cytotoxic Activities
Javanicin, isolated from the endophytic fungus Fusarium sp., has shown antimycobacterial and cytotoxic activities, alongside its antifungal properties. This suggests a broad spectrum of potential medicinal uses in targeting various microbial and cellular pathologies (Kornsakulkarn et al., 2011).
Biosynthesis in Moulds
Understanding the biosynthesis of javanicin in moulds like Fusarium javanicum is crucial for exploring its large-scale production and application in medical and agricultural fields. The methoxyl group's derivation in javanicin has been a focus of study, providing insights into its chemical structure and synthesis (Gatenbeck & Bentley, 1965).
Antifungal Targeting in Cryptococcus neoformans
Javanicin's targeting of intracellular processes involved in carbohydrate and energy metabolism in Cryptococcus neoformans, a human fungal pathogen, highlights its potential as an antifungal agent. This specificity in action offers a promising avenue for therapeutic applications (Orrapin et al., 2021).
properties
CAS RN |
132930-62-2 |
---|---|
Molecular Formula |
C30H36O10 |
Molecular Weight |
556.608 |
InChI |
InChI=1S/C30H36O10/c1-14-18-12-23(32)39-22-11-17-7-9-20(38-15(2)31)27(33)29(17,3)26(30(18,22)4)25(24(14)35-5)40-28(34)16-6-8-19-21(10-16)37-13-36-19/h6,8,10,14,17-18,20,22,24-26H,7,9,11-13H2,1-5H3/t14-,17-,18+,20+,22-,24+,25-,26?,29+,30-/m1/s1 |
InChI Key |
YCZNVLDLPPSWPK-SNPOIAGWSA-N |
SMILES |
CC1C2CC(=O)OC3C2(C(C(C1OC)OC(=O)C4=CC5=C(C=C4)OCO5)C6(C(C3)CCC(C6=O)OC(=O)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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